5-(Methylamino)-2,3-dihydropyridazin-3-one hydrochloride
Overview
Description
Methylamine, a compound that might be structurally similar to the one you’re asking about, is an organic compound with a formula of CH3NH2 . This colorless gas is a derivative of ammonia, but with one hydrogen atom being replaced by a methyl group .
Synthesis Analysis
One method of synthesizing methylamine entails treating formaldehyde with ammonium chloride . The reaction is as follows:Scientific Research Applications
Synthesis and Biological Activity
5-(Methylamino)-2,3-dihydropyridazin-3-one hydrochloride derivatives have been synthesized and characterized, showing promising biological activities. For example, certain derivatives have exhibited significant anticonvulsant activity and muscle relaxant activity, indicating their potential in developing treatments for related conditions (Sharma et al., 2013). Furthermore, these compounds have been assessed for analgesic and anti-inflammatory activities, providing insights into their potential as safer non-steroidal anti-inflammatory drugs (NSAIDs) (Husain et al., 2017).
Chemical Reactivity and Derivative Synthesis
The reactivity of pyridazine derivatives, including 5-alkynylpyridazin-3(2H)-ones, has been explored, yielding compounds with potential applications in various chemical syntheses. For instance, efficient and selective cleavage of specific groups in these compounds can be performed under mild conditions, opening avenues for derivative synthesis and applications in medicinal chemistry (Coelho et al., 2005).
Antimicrobial Applications
Derivatives of 5-(Methylamino)-2,3-dihydropyridazin-3-one hydrochloride have also shown promising antimicrobial properties. Research into new pyrimido[4,5-b]-quinoline and pyrido[2,3-d]pyrimidine derivatives has demonstrated antibacterial and antifungal activities, suggesting the potential of these compounds in developing new antimicrobial agents (El-Gazzar et al., 2008).
Applications in Drug Development
Compounds related to 5-(Methylamino)-2,3-dihydropyridazin-3-one hydrochloride have been used as building blocks for the synthesis of various heterocyclic compounds with potential pharmacological activities. For example, enaminones derived from these compounds have been utilized to create substituted pyrazoles with antitumor and antimicrobial activities, highlighting their role in drug development and therapy optimization (Riyadh, 2011).
properties
IUPAC Name |
4-(methylamino)-1H-pyridazin-6-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O.ClH/c1-6-4-2-5(9)8-7-3-4;/h2-3H,1H3,(H2,6,8,9);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQYGJBICWUHTRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC(=O)NN=C1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Methylamino)-2,3-dihydropyridazin-3-one hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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